Cas no 2228428-48-4 (2-(1-bromopropan-2-yl)-4-methoxyphenol)

• Product Name: 2-(1-bromopropan-2-yl)-4-methoxyphenol
• CAS No: 2228428-48-4
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 5838108
• PubChem ID: 165644725
• Update Time: 2025-05-24

2-(1-bromopropan-2-yl)-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-4-methoxyphenol
• 2228428-48-4
• EN300-1935888

• Inchi： 1S/C10H13BrO2/c1-7(6-11)9-5-8(13-2)3-4-10(9)12/h3-5,7,12H,6H2,1-2H3
• InChI Key： BABVSEUBOGWUSR-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C=CC=1O)OC

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(1-bromopropan-2-yl)-4-methoxyphenol

Introduction to 2-(1-bromopropan-2-yl)-4-methoxyphenol (CAS No. 2228428-48-4)

2-(1-bromopropan-2-yl)-4-methoxyphenol, identified by the chemical abstracts service number 2228428-48-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a brominated side chain and a methoxy substituent on a phenolic backbone, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the development of various biologically active molecules. The unique combination of functional groups in 2-(1-bromopropan-2-yl)-4-methoxyphenol allows for diverse chemical modifications, enabling its application in synthesizing complex pharmacophores that target multiple therapeutic pathways.

The structural motif of 2-(1-bromopropan-2-yl)-4-methoxyphenol consists of a phenolic ring, which is a well-known scaffold in medicinal chemistry, integrated with an aliphatic brominated side chain and a methoxy group. The presence of the bromine atom at the 1-position of the propyl chain introduces reactivity that is conducive to further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating more intricate molecular architectures. Additionally, the methoxy group at the 4-position enhances the compound's solubility and stability, making it suitable for various synthetic protocols.

In recent years, 2-(1-bromopropan-2-yl)-4-methoxyphenol has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its phenolic core is particularly relevant in the development of antioxidants and anti-inflammatory compounds, where the hydroxyl group can participate in hydrogen bonding interactions with biological targets. The brominated propyl side chain provides an additional handle for chemical manipulation, allowing chemists to tailor the compound's properties for specific applications. For instance, researchers have utilized this compound to develop derivatives with enhanced binding affinity to certain enzymes and receptors, which could lead to improved pharmacological outcomes.

One of the most compelling aspects of 2-(1-bromopropan-2-yl)-4-methoxyphenol is its role in generating molecules with potential antimicrobial properties. The phenolic ring is known to exhibit antimicrobial activity due to its ability to disrupt bacterial cell membranes and interfere with metabolic pathways. By incorporating this scaffold into more complex structures, scientists aim to develop new antibiotics or antifungal agents that can overcome existing resistance mechanisms. Furthermore, the bromine atom can be leveraged to introduce halogen bonds or participate in polar interactions with biological targets, thereby enhancing the efficacy of these agents.

The methoxy group in 2-(1-bromopropan-2-yl)-4-methoxyphenol also contributes to its versatility as a synthetic building block. Methoxy-substituted phenols are common motifs in natural products and pharmaceuticals, often serving as crucial pharmacophoric elements that mediate binding interactions. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of signal transduction pathways. The ability to modify both the brominated side chain and the methoxy-substituted phenolic ring allows for fine-tuning of molecular properties such as lipophilicity, solubility, and metabolic stability.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-(1-bromopropan-2-yl)-4-methoxyphenol. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex molecular frameworks from this intermediate. These techniques have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Additionally, computational chemistry approaches have been employed to predict the biological activity of derivatives derived from 2-(1-bromopropan-2-yl)-4-methoxyphenol, streamlining the drug discovery process.

The pharmaceutical industry has also shown interest in 2-(1-bromopropan-2-yl)-4-methoxyphenol due to its potential as a precursor for prodrugs. Prodrugs are inactive or less active forms of drugs that are converted into their active form within the body upon administration. The structural features of this compound make it amenable to prodrug design through modifications such as esterification or amidation of the hydroxyl group or side chain functionalities. Such strategies can improve drug delivery properties, including bioavailability and targeted release profiles.

In conclusion, 2-(1-bromopropan-2-yl)-4-methoxyphenol (CAS No. 2228428-48-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features—comprising a phenolic ring with brominated and methoxy substituents—endow it with remarkable synthetic flexibility and biological relevance. Ongoing research continues to uncover new applications for this compound, particularly in developing novel therapeutics targeting infectious diseases and chronic conditions. As synthetic chemistry progresses and our understanding of biological systems deepens, 2-(1-bromopropan-2-yl)-4-methoxyphenol is poised to play an increasingly pivotal role in shaping future medical breakthroughs.